Cas no 208399-66-0 ((4-methoxy-2-methylphenyl)boronic acid)

(4-Methoxy-2-methylphenyl)boronic acid is a versatile boronic acid derivative widely used in Suzuki-Miyaura cross-coupling reactions, a key method for forming carbon-carbon bonds in organic synthesis. Its methoxy and methyl substituents enhance steric and electronic properties, improving selectivity and reactivity in aryl-aryl coupling processes. This compound exhibits good stability under standard conditions and is soluble in common organic solvents, facilitating its handling in laboratory and industrial applications. It serves as a valuable intermediate in pharmaceuticals, agrochemicals, and materials science. High purity grades ensure consistent performance in catalytic systems, making it a reliable choice for synthetic chemists. Proper storage under inert conditions is recommended to maintain its reactivity.
(4-methoxy-2-methylphenyl)boronic acid structure
208399-66-0 structure
Product Name:(4-methoxy-2-methylphenyl)boronic acid
CAS No:208399-66-0
MF:C8H11BO3
MW:165.982142686844
MDL:MFCD02684315
CID:66789
PubChem ID:2773486
Update Time:2025-10-29

(4-methoxy-2-methylphenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

    • 2-Methyl-4-methoxyphenylboronic acid
    • 4-Methoxy-2-methylphenylboronic acid
    • 4-Methoxy-2-methylbenzeneboronic acid
    • 4-Methoxy-2-methylphenylboronic Acid (contains varying amounts of Anhydride)
    • (4-Methoxy-2-methylphenyl)boronic acid
    • B-(4-methoxy-2-methylphenyl)Boronic acid
    • (2-methyl-4-methoxy)phenylboronic acid
    • (4-methoxy-2-methylphenyl)boranediol
    • (4-methoxy-2-methyl-phenyl)boronic Acid
    • 2-methyl-4-methoxy-benzene boronic acid
    • 2-Methyl-4-methoxybenzeneboronic acid
    • 4-Methoxy-2-methylbenzeneboronic Acid (contains varying amounts of Anhydride)
    • Boronic acid, (4-methoxy-2-methylphenyl)-
    • 4-METHOXY-2-METHYLPHENBYLBORONIC ACID
    • KSC489M1J
    • AMSQNQJCBXQYEX-UHFFFAOYSA-N
    • ABLOCK A
    • 2-methyl-4-methoxy-phenyl boronic acid
    • Boronic acid, B-(4-methoxy-2-methylphenyl)-
    • (4-methoxy-2-methylphenyl)boronicacid
    • 4-methoxy-2-methyl-phenylboronic acid
    • 4-Methoxy-2-methylphebylboronic acid
    • 2-methyl-4-methoxy phenyl boronic acid
    • SY022825
    • AC-16641
    • 208399-66-0
    • AB12612
    • CS-W002973
    • SCHEMBL42032
    • A814962
    • Z381541068
    • 4-methoxy-2-methylphenyl boronic acid
    • FT-0643947
    • 2-methyl 4 methoxyphenyl boronic acid
    • DS-13495
    • 4-methoxy-2-methylbenzene boronic acid
    • AKOS004116039
    • 2-methyl-4-methoxybenzene boronic acid
    • 4-methoxy-2-methyl phenyl boronic acid
    • 4-Methoxy-2-MethylphenylboronicAcid
    • 2-methyl-4-methoxyphenyl boronic acid
    • MFCD02684315
    • M2255
    • EN300-190995
    • BCP07758
    • DTXSID50378488
    • J-515633
    • STL557893
    • DB-028945
    • BBL104078
    • (4-methoxy-2-methylphenyl)boronic acid
    • MDL: MFCD02684315
    • Inchi: 1S/C8H11BO3/c1-6-5-7(12-2)3-4-8(6)9(10)11/h3-5,10-11H,1-2H3
    • InChI Key: AMSQNQJCBXQYEX-UHFFFAOYSA-N
    • SMILES: O(C)C1C=CC(B(O)O)=C(C)C=1
    • BRN: 8111222

Computed Properties

  • Exact Mass: 166.08000
  • Monoisotopic Mass: 166.08
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 140
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 49.7

Experimental Properties

  • Color/Form: White solid
  • Density: 1.1400
  • Melting Point: 191°C(dec.)(lit.)
  • Boiling Point: 327°C at 760 mmHg
  • Flash Point: 151.6°C
  • Refractive Index: 1.52
  • Water Partition Coefficient: Insoluble in water.
  • PSA: 49.69000
  • LogP: -0.31660
  • Solubility: Insoluble in water

(4-methoxy-2-methylphenyl)boronic acid Security Information

  • Symbol: GHS07
  • Prompt:warning
  • Signal Word:Warning
  • Hazard Statement: H315,H319,H335
  • Warning Statement: P261,P305+P351+P338,P302+P352,P321,P405,P501
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: S26-S36/37/39
  • Hazardous Material Identification: Xi
  • HazardClass:IRRITANT
  • Storage Condition:Inert atmosphere,2-8°C
  • Safety Term:S26;S36
  • Risk Phrases:R36/37/38

(4-methoxy-2-methylphenyl)boronic acid Customs Data

  • HS CODE:2931900090
  • Customs Data:

    China Customs Code:

    2931900090

    Overview:

    2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

    Summary:

    2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

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(4-methoxy-2-methylphenyl)boronic acid Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:208399-66-0)(4-methoxy-2-methylphenyl)boronic acid
Order Number:A814962
Stock Status:in Stock
Quantity:100g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 05:02
Price ($):336.0
Email:sales@amadischem.com

(4-methoxy-2-methylphenyl)boronic acid Related Literature

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Amadis Chemical Company Limited
(CAS:208399-66-0)(4-methoxy-2-methylphenyl)boronic acid
A814962
Purity:99%
Quantity:100g
Price ($):336.0
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